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Compound of Interest

Compound Name: Azodicarbonamide

Cat. No.: B1663908

An In-depth Technical Guide to
Azodicarbonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of azodicarbonamide (ADA),
detailing its chemical properties, synthesis, mechanisms of action, and analytical
methodologies. The information is intended for a technical audience and is presented to
facilitate research and development activities.

Core Chemical Properties

Azodicarbonamide is a yellow to orange-red, odorless, crystalline powder.[1] Its fundamental
chemical and physical properties are summarized below.
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Property Value References
Chemical Formula C2HaN4O:2 [L12113114115]116]
Molecular Weight 116.08 g/mol [L1213104107118]
IUPAC Name (E)-carbamoyliminourea [8]
CAS Number 123-77-3 [2][3]
Yellow to orange-red
Appearance ) [1]8]
crystalline powder
Melting Point 220-225 °C (decomposes) [11[3]
Practically insoluble in water
Solubility and common solvents; soluble [11121181191
in dimethyl sulfoxide (DMSO).
Density ~1.65 g/cm3 [1][3]

Synthesis of Azodicarbonamide

The industrial production of azodicarbonamide is typically a two-step process. The first step

involves the formation of biurea from the reaction of urea and hydrazine. The subsequent step

Is the oxidation of the resulting biurea to yield azodicarbonamide.
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Caption: Industrial synthesis pathway of Azodicarbonamide.

An idealized equation for the synthesis involves treating urea with hydrazine to form biurea.[10]
The biurea is then oxidized using agents like gaseous chlorine or sodium hypochlorite (NaOCI)
to produce azodicarbonamide.[10][11]

Mechanism of Action

Azodicarbonamide's primary applications stem from its decomposition and oxidative
properties.
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3.1 As a Blowing Agent

The principal use of azodicarbonamide is in the production of foamed plastics and rubbers.[5]
[10] Upon thermal decomposition at temperatures around 200°C, it breaks down to produce a
mixture of gases, primarily nitrogen, along with carbon monoxide, carbon dioxide, and
ammonia.[10] These gases are trapped within the polymer matrix, creating a cellular structure
and forming a foamed product.[10] Additives can be used to modify the decomposition
temperature to suit different polymers.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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